2-Methoxypyrimidine-4-boronic acid

• Molecular Formula: C5H7BN2O3
• Molecular Weight: 153.93 g/mol
• IUPAC Name: (2-methoxypyrimidin-4-yl)boronic acid
• InChI: InChI=1S/C5H7BN2O3/c1-11-5-7-3-2-4(8-5)6(9)10/h2-3,9-10H,1H3
• InChI Key: CYAAJADWKHNAHA-UHFFFAOYSA-N
• Canonical SMILES: B(C1=NC(=NC=C1)OC)(O)O

Description

2-Methoxypyrimidine-4-boronic acid is a boronic acid derivative featuring a pyrimidine ring substituted with a methoxy group at the 2-position and a boronic acid group at the 4-position. This compound is widely used in Suzuki-Miyaura cross-coupling reactions, a key methodology for forming carbon-carbon bonds in pharmaceutical and materials science applications. Its methoxy group acts as an electron-donating substituent, which stabilizes the boronic acid moiety and modulates reactivity in coupling reactions. Evidence highlights its role in synthesizing bioactive heterocycles, particularly in studies involving benzotriazole derivatives, where solvent-dependent isomer stability (N-oxide vs. N-hydroxyl forms) was investigated .

Comparison with Similar Compounds

Comparison with Structurally Similar Boronic Acids

Structural Analogues and Substituent Effects

The reactivity and stability of boronic acids are highly dependent on substituent type, position, and electronic effects. Below is a comparative analysis of 2-methoxypyrimidine-4-boronic acid and its analogues:

Table 1: Key Structural and Functional Comparisons

Compound Name	CAS Number	Substituents	Key Properties/Findings	Reference
2-Methoxypyrimidine-4-boronic acid	Not provided	Methoxy (2-position, pyrimidine)	Stabilizes intermediates in N-arylation; solvent-dependent isomer ratios (N-oxide dominant in ethanol/DCM)	[1]
5-Fluoro-2-methoxypyridine-4-boronic acid	1043869-98-2	Fluoro (5-position, pyridine)	Similarity score 0.81; electron-withdrawing fluorine may reduce boronic acid reactivity	[6]
(5-Chloro-2-methoxypyridin-4-yl)boronic acid	475275-69-5	Chloro (5-position, pyridine)	Similarity score 0.81; chlorine’s electron-withdrawing effect may alter coupling efficiency	[6]
2-Cyclopropylpyrimidine-4-boronic acid	Not provided	Cyclopropyl (2-position, pyrimidine)	Synthesized in 90% yield; forms trimeric boroxine anhydride, indicating stability challenges	[5]
5-Methyl-2-trifluoromethylpyridine-4-boronic acid	2225179-94-0	Methyl (5-position), CF3 (2-position)	Requires storage at -20°C; trifluoromethyl group enhances lipophilicity	[9]

Reactivity in Cross-Coupling Reactions

• Electron-Donating vs. In contrast, chloro and fluoro substituents (electron-withdrawing) may slow reaction rates due to reduced electron density .
• Steric Effects : Cyclopropyl and trifluoromethyl groups introduce steric bulk, which could hinder access to the boronic acid moiety, reducing coupling efficiency .